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Azido-PEG4-TFP ester solubility in DMSO and
methanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azido-PEGA4-TFP ester

CAS No.: 1807505-33-4

Cat. No.: S3398877

Solubility and Physicochemical Properties

The table below summarizes the key data for Azido-PEG4-TFP ester from the search results.

Property Details

CAS Number 1807505-33-4 [1] [2]

Molecular Formula C17H21FaN30s [1] [2]

Molecular Weight 439.4 g/mol [1]

Appearance Colorless to light yellow liquid or solid [1] [3] [2]
Solubility in DMSO Soluble [4] [1]

Solubility in Methanol Information not found in search results
Alternative Solvents DMF, DCM [4]

Storage -20°C, desiccated [1] [3] [2]
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Experimental Protocols

Protocol 1: Conjugation to a Primary Amine (Lysine Residue on a
Protein)

This protocol details the first step in a bioconjugation strategy: modifying a protein's primary amines with

the Azido-PEG4-TFP ester to install azide groups for subsequent "click" reactions [1] [5].

e Materials

o Reagent: Azido-PEGA4-TFP ester (store at -20°C until use)
o Protein: Target protein in a compatible buffer
o Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer, pH 8.3-8.5 [6]. Avoid

amine-containing buffers like Tris.
o Solvent: Anhydrous DMSO or DMF (ensure DMF is free of dimethylamine degradation

products) [6].

¢ Procedure

o Preparation of Protein Solution: Dialyze or dilute the target protein into the reaction buffer.
The optimal final protein concentration for labeling is typically 1-10 mg/mL [6].

o Preparation of Reagent Stock: Immediately before use, prepare a fresh stock solution of
Azido-PEG4-TFP ester in anhydrous DMSO. A concentration of 10-50 mM is often suitable.

o Conjugation Reaction: Add the reagent stock solution to the protein solution with gentle
mixing. A typical molar excess of reagent to protein is 8:1, but this should be optimized based

on the specific protein and desired degree of labeling [6].
o Incubation: Allow the reaction to proceed for 1-4 hours at room temperature or overnight on ice

[6].

o Purification: Purify the azide-modified protein from unreacted reagents by gel filtration (size
exclusion chromatography) or dialysis using a compatible buffer [6].

Protocol 2: Formulating for In Vivo Studies

For animal studies, Azido-PEG4-TFP ester or its conjugates may require specific formulations to ensure
solubility and bioavailability [4]. Below are two injection formulations adapted from general solubility

guidelines for similar compounds.
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Injection Formulation 1 [4]

Component Volume Ratio
DMSO 10%

Tween 80 5%

Saline (0.9% NaCl) 85%

Procedure: First, dissolve the compound in DMSO. Then, add Tween 80 and mix thoroughly. Finally, slowly

add the saline solution while vortexing to obtain a clear solution.

Injection Formulation 2 [4]

Component Volume Ratio
DMSO 10%

PEG300 40%

Tween 80 5%

Saline (0.9% NaCl) 45%

Procedure: Dissolve the compound in DMSO. Sequentially add PEG300 and Tween 80, mixing well after

each addition. Dilute the mixture with saline to the final volume.

Application Workflow in Bioconjugation

Azido-PEGA4-TFP ester is a heterobifunctional linker that enables the stepwise conjugation of two different
molecules. The following diagram illustrates a typical workflow for creating an Antibody-Drug Conjugate

(ADC), where an antibody is linked to a cytotoxic drug.
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Step 1: Amine Conjugation
(TFP ester reacts with primary amine)
Buffer: pH 8.3-8.5, No amines

Antibody
(Primary Amines, e.g., Lysine)

Step 2: Click Chemistry
(Azide reacts with Alkyne/DBCO)

Azide-Modified Antiboda

Click to download full resolution via product page

Critical Experimental Parameters

e pH is Crucial: The reaction of the TFP ester with primary amines is highly dependent on pH. The
optimal range is pH 7.5-8.5 [1] [6]. At lower pH, the amine group is protonated and non-nucleophilic.
At higher pH, the hydrolysis of the ester competes with the reaction, reducing yield [6].

e Competing Hydrolysis: The TFP ester is susceptible to hydrolysis in aqueous solutions. Its half-life
at pH 7.4 is approximately 6.1 hours [1]. Therefore, reactions should be set up quickly with pre-dried
components, and the reagent stock in DMSO should be used immediately after preparation.

¢ Orthogonality of Reactions: A key advantage of this linker is the orthogonality of its functional
groups. The TFP ester can first be conjugated to an amine under basic conditions, and then the azide
can participate in a Click reaction (CUAAC or strain-promoted) under different, typically neutral,
conditions without affecting the newly formed amide bond [1].

Stability and Handling Notes

e Storage: The compound should be stored at -20°C in a desiccator to minimize hydrolysis [1] [3]. For
long-term storage in solution, anhydrous DMSO is preferred, and aliquots should be kept at -80°C [1].

¢ Stability Advantage: TFP esters offer superior hydrolytic stability compared to more common NHS
esters, with a longer half-life in aqueous buffers at physiological pH, allowing for more flexible
reaction setups [1].
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Information Gaps and Future Research

¢ The solubility of Azido-PEG4-TFP ester in methanol is not explicitly provided in the current search
results. Experimental verification is recommended.

¢ While the provided formulations are standard for in vivo studies [4], the optimal formulation may need
to be empirically determined for specific conjugates to ensure stability and activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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